Cas no 112290-04-7 (2-Bromo-4,5-difluorobenzotrifluoride)

2-Bromo-4,5-difluorobenzotrifluoride structure
112290-04-7 structure
Product Name:2-Bromo-4,5-difluorobenzotrifluoride
CAS No:112290-04-7
MF:C7H2BrF5
MW:260.986798763275
CID:3043438
PubChem ID:19907746
Update Time:2024-11-05

2-Bromo-4,5-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4,5-difluorobenzotrifluoride
    • AKOS005256153
    • SCHEMBL9227013
    • 112290-04-7
    • Benzene, 1-bromo-4,5-difluoro-2-(trifluoromethyl)-
    • MS-20682
    • STL557506
    • 1-bromo-4,5-difluoro-2-(trifluoromethyl)benzene
    • MFCD11226699
    • BBL103696
    • RYRRQLCTAKISEA-UHFFFAOYSA-N
    • CS-0329587
    • DTXSID801230357
    • Inchi: 1S/C7H2BrF5/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
    • InChI Key: RYRRQLCTAKISEA-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(F)=C(F)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 259.92600g/mol
  • Monoisotopic Mass: 259.92600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

2-Bromo-4,5-difluorobenzotrifluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
077069-1g
2-Bromo-4,5-difluorobenzotrifluoride
112290-04-7 95%
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3380.0CNY 2021-07-05
TRC
B997820-50mg
2-Bromo-4,5-difluorobenzotrifluoride
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$ 50.00 2022-06-06
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B997820-100mg
2-Bromo-4,5-difluorobenzotrifluoride
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$ 70.00 2022-06-06
TRC
B997820-500mg
2-Bromo-4,5-difluorobenzotrifluoride
112290-04-7
500mg
$ 275.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
077069-1g
2-Bromo-4,5-difluorobenzotrifluoride
112290-04-7 95%
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3380CNY 2021-05-07
Apollo Scientific
PC520620-1g
2-Bromo-4,5-difluorobenzotrifluoride
112290-04-7 95%
1g
£152.00 2023-09-02
Apollo Scientific
PC520620-5g
2-Bromo-4,5-difluorobenzotrifluoride
112290-04-7 95%
5g
£576.00 2023-09-02
Apollo Scientific
PC520620-10g
2-Bromo-4,5-difluorobenzotrifluoride
112290-04-7 95%
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£872.00 2023-09-02
A2B Chem LLC
AY11003-1g
2-Bromo-4,5-difluorobenzotrifluoride
112290-04-7 95%
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$271.00 2024-04-20
A2B Chem LLC
AY11003-5g
2-Bromo-4,5-difluorobenzotrifluoride
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